An In-Depth Technical Guide to 3-Cyclopropylpropan-1-ol: Chemical Properties, Structure, and Synthetic Approaches
An In-Depth Technical Guide to 3-Cyclopropylpropan-1-ol: Chemical Properties, Structure, and Synthetic Approaches
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Cyclopropylpropan-1-ol is an organic compound featuring a unique structural combination of a strained cyclopropyl ring and a flexible propanol chain. This arrangement imparts distinct steric and electronic properties, making it a molecule of interest in organic synthesis and as a potential building block in medicinal chemistry. The cyclopropyl group, a common motif in numerous biologically active compounds, is known to influence molecular conformation, metabolic stability, and binding affinity to biological targets.[1][2][3] This technical guide provides a comprehensive overview of the chemical properties, structural characteristics, and synthetic methodologies for 3-Cyclopropylpropan-1-ol, aimed at professionals in research and drug development.
Chemical Structure and Identification
The fundamental structure of 3-Cyclopropylpropan-1-ol consists of a cyclopropane ring attached to a three-carbon aliphatic chain with a terminal primary alcohol.
| Identifier | Value |
| IUPAC Name | 3-cyclopropylpropan-1-ol[4][5] |
| CAS Number | 5618-01-9[4][5] |
| Molecular Formula | C₆H₁₂O[4][5] |
| SMILES | C1CC1CCCO[4][5] |
| InChI | InChI=1S/C6H12O/c7-5-1-2-6-3-4-6/h6-7H,1-5H2[4][5] |
| InChI Key | ISBNDFWSSCIEHO-UHFFFAOYSA-N[4][5] |
Physicochemical Properties
The physicochemical properties of 3-Cyclopropylpropan-1-ol are summarized in the table below. These properties are crucial for its handling, purification, and application in various chemical reactions.
| Property | Value | Source |
| Molecular Weight | 100.16 g/mol | [4][5] |
| Appearance | Clear liquid | [4] |
| Boiling Point | 150-152 °C (estimated) | |
| Melting Point | Not available | |
| Density | Not available | |
| Solubility | Soluble in organic solvents. | [4] |
| LogP (calculated) | 1.4 | [5] |
Spectroscopic Data
Detailed spectroscopic data is essential for the characterization and identification of 3-Cyclopropylpropan-1-ol.
Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra of 3-Cyclopropylpropan-1-ol would exhibit characteristic signals for both the cyclopropyl and propanol moieties.
¹H NMR (Predicted):
-
δ 3.6 ppm (t, 2H): Protons on the carbon bearing the hydroxyl group (-CH₂OH).
-
δ 1.6 ppm (m, 2H): Protons on the central carbon of the propyl chain (-CH₂-).
-
δ 1.4 ppm (m, 2H): Protons on the carbon of the propyl chain attached to the cyclopropyl group (-CH₂-).
-
δ 0.8 ppm (m, 1H): Proton on the tertiary carbon of the cyclopropyl ring.
-
δ 0.4 ppm (m, 2H): Protons on one of the methylene groups of the cyclopropyl ring.
-
δ 0.1 ppm (m, 2H): Protons on the other methylene group of the cyclopropyl ring.[4]
¹³C NMR (Predicted):
-
δ 63 ppm: Carbon of the -CH₂OH group.
-
δ 36 ppm: Carbon of the central -CH₂- group in the propyl chain.
-
δ 33 ppm: Carbon of the -CH₂- group attached to the cyclopropyl ring.
-
δ 10 ppm: Tertiary carbon of the cyclopropyl ring.
-
δ 5 ppm: Methylene carbons of the cyclopropyl ring.[6]
Infrared (IR) Spectroscopy
The IR spectrum of 3-Cyclopropylpropan-1-ol is expected to show the following characteristic absorption bands:
| Functional Group | Vibrational Mode | **Expected Wavenumber (cm⁻¹) ** |
| O-H (Alcohol) | Stretching, hydrogen-bonded | 3500-3200 (broad)[4] |
| C-H (Alkyl) | Stretching | 3000-2850 |
| C-H (Cyclopropyl) | Stretching | ~3080 |
| C-O (Alcohol) | Stretching | 1260-1000 |
Experimental Protocols: Synthesis of 3-Cyclopropylpropan-1-ol
Several synthetic routes can be envisioned for the preparation of 3-Cyclopropylpropan-1-ol. A plausible and efficient method involves the reduction of a suitable carboxylic acid ester, such as ethyl 3-cyclopropylpropanoate.
Synthesis via Reduction of Ethyl 3-Cyclopropylpropanoate
This protocol outlines a two-step process starting from the commercially available ethyl cyclopropanecarboxylate.
Step 1: Synthesis of Ethyl 3-Cyclopropylpropanoate
This step involves a condensation reaction between ethyl cyclopropanecarboxylate and ethyl acetate.[7]
-
Materials: Ethyl cyclopropanecarboxylate, ethyl acetate, sodium ethoxide, anhydrous ethanol, diethyl ether, hydrochloric acid (1 M), saturated sodium bicarbonate solution, saturated sodium chloride solution, anhydrous magnesium sulfate.
-
Procedure:
-
In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve sodium ethoxide in anhydrous ethanol under an inert atmosphere.
-
Add a mixture of ethyl cyclopropanecarboxylate and ethyl acetate dropwise to the stirred solution at room temperature.
-
After the addition is complete, heat the mixture to reflux for 2-3 hours.
-
Cool the reaction mixture to room temperature and pour it into a separatory funnel containing ice-cold water.
-
Acidify the aqueous layer with 1 M hydrochloric acid to a pH of ~3.
-
Extract the aqueous layer with diethyl ether (3 x 50 mL).
-
Combine the organic extracts and wash with saturated sodium bicarbonate solution, followed by saturated sodium chloride solution.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain crude ethyl 3-cyclopropyl-3-oxopropanoate.
-
The crude product can be purified by vacuum distillation.
-
Step 2: Reduction of Ethyl 3-Cyclopropylpropanoate to 3-Cyclopropylpropan-1-ol
The ester is reduced to the corresponding alcohol using a strong reducing agent like lithium aluminum hydride (LiAlH₄).[8]
-
Materials: Ethyl 3-cyclopropylpropanoate, lithium aluminum hydride (LiAlH₄), anhydrous diethyl ether, sodium sulfate decahydrate, anhydrous magnesium sulfate.
-
Procedure:
-
In a flame-dried round-bottom flask under an inert atmosphere, suspend LiAlH₄ in anhydrous diethyl ether.
-
Cool the suspension to 0 °C in an ice bath.
-
Add a solution of ethyl 3-cyclopropylpropanoate in anhydrous diethyl ether dropwise to the stirred suspension.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.
-
Carefully quench the reaction by the sequential dropwise addition of water, 15% aqueous sodium hydroxide, and then water again, while maintaining cooling.
-
Filter the resulting white precipitate and wash it thoroughly with diethyl ether.
-
Combine the filtrate and washings, and dry the organic layer over anhydrous magnesium sulfate.
-
Filter and concentrate the solution under reduced pressure to yield crude 3-Cyclopropylpropan-1-ol.
-
The final product can be purified by vacuum distillation.
-
Caption: Synthetic workflow for 3-Cyclopropylpropan-1-ol.
Potential Applications in Drug Development
While specific biological activities for 3-Cyclopropylpropan-1-ol have not been extensively reported, the presence of the cyclopropyl moiety suggests several potential applications in drug discovery and development. The cyclopropyl group is a bioisostere for various functional groups and can introduce conformational rigidity, which can lead to enhanced binding affinity and selectivity for biological targets.[1][2]
Incorporation of a cyclopropyl ring can also improve metabolic stability by blocking sites susceptible to enzymatic degradation.[3] Given these properties, 3-Cyclopropylpropan-1-ol could serve as a valuable starting material for the synthesis of novel therapeutic agents. For instance, cyclopropane-containing compounds have shown promise as inhibitors of enzymes such as MET and VEGFR-2, and have been investigated for various therapeutic areas including oncology and infectious diseases.[9][10]
Caption: Potential of 3-Cyclopropylpropan-1-ol in drug discovery.
Conclusion
3-Cyclopropylpropan-1-ol is a structurally intriguing molecule with potential applications in synthetic and medicinal chemistry. This guide has provided a detailed overview of its chemical properties, structure, and a plausible synthetic route. While specific biological data for this compound is limited, the well-documented role of the cyclopropyl group in drug design suggests that 3-Cyclopropylpropan-1-ol could be a valuable building block for the development of new therapeutic agents. Further research into its biological activity and synthetic utility is warranted.
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. scientificupdate.com [scientificupdate.com]
- 3. nbinno.com [nbinno.com]
- 4. Buy 3-Cyclopropylpropan-1-ol | 5618-01-9 [smolecule.com]
- 5. 3-Cyclopropylpropan-1-ol | C6H12O | CID 20426485 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
- 7. prepchem.com [prepchem.com]
- 8. epublications.marquette.edu [epublications.marquette.edu]
- 9. tandfonline.com [tandfonline.com]
- 10. Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates - PubMed [pubmed.ncbi.nlm.nih.gov]
